Cas no 952-75-0 (2(1H)-Pyridinone,1-(2-oxo-2-phenylethyl)-)

• Product name: 2(1H)-Pyridinone,1-(2-oxo-2-phenylethyl)-
• CAS No: 952-75-0
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 819259
• PubChem ID: 279310

2(1H)-Pyridinone,1-(2-oxo-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,1-(2-oxo-2-phenylethyl)-
• 1-phenacylpyridin-2-one
• SR-01000460041
• NSC129773
• 952-75-0
• AKOS009581991
• NSC-129773
• 1-(2-oxo-2-phenylethyl)pyridin-2(1h)-one
• DTXSID30299369
• EU-0007913
• 1-(2-Oxo-2-phenylethyl)-1,2-dihydropyridin-2-one
• N-phenacylpyridin-2-one
• SR-01000460041-1
• SCHEMBL10656937
• Oprea1_273694

• Inchi： InChI=1S/C13H11NO2/c15-12(11-6-2-1-3-7-11)10-14-9-5-4-8-13(14)16/h1-9H,10H2
• InChI Key： GFBCTXUIWDOWBR-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)CN2C=CC=CC2=O

Computed Properties

• Exact Mass: 213.078978594g/mol
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2(1H)-Pyridinone,1-(2-oxo-2-phenylethyl)-

Comprehensive Overview of 2(1H)-Pyridinone,1-(2-oxo-2-phenylethyl)- (CAS No. 952-75-0): Properties, Applications, and Research Insights

The compound 2(1H)-Pyridinone,1-(2-oxo-2-phenylethyl)- (CAS No. 952-75-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Known for its unique structural features, this compound belongs to the pyridinone family, which is widely studied for its potential biological activities. Researchers and industry professionals frequently search for terms like "pyridinone derivatives", "CAS 952-75-0 applications", and "synthesis of 1-(2-oxo-2-phenylethyl)pyridinone", reflecting its relevance in modern chemistry.

One of the key reasons behind the growing interest in 2(1H)-Pyridinone,1-(2-oxo-2-phenylethyl)- is its potential role in drug discovery. The pyridinone core is a common scaffold in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and kinase inhibitory properties. Recent studies have explored its derivatives for targeting enzyme inhibition and receptor modulation, aligning with the current trend of precision medicine and targeted therapies. This makes the compound a hotspot for queries like "pyridinone-based drug design" and "bioactive heterocycles".

From a synthetic chemistry perspective, CAS No. 952-75-0 presents intriguing challenges and opportunities. Its structure combines a pyridinone ring with a phenylethyl ketone moiety, offering versatility for further functionalization. Chemists often investigate "efficient synthesis routes for 2(1H)-Pyridinone derivatives" or "green chemistry approaches" to optimize its production. The compound’s crystallinity and solubility profiles are also frequently discussed, as these properties are critical for formulation in potential applications.

In material science, 2(1H)-Pyridinone,1-(2-oxo-2-phenylethyl)- has been examined for its potential in organic electronics and catalysis. Its conjugated system and ability to form hydrogen bonds make it a candidate for molecular sensors or ligand design. Searches such as "pyridinone in smart materials" or "CAS 952-75-0 in catalysis" highlight these interdisciplinary applications. Additionally, its stability under various conditions is a subject of ongoing research, addressing queries like "thermal degradation of pyridinone compounds".

Environmental and safety aspects of 2(1H)-Pyridinone,1-(2-oxo-2-phenylethyl)- are also of interest. While not classified as hazardous, its biodegradability and ecotoxicological profile are often queried ("environmental impact of pyridinone derivatives"). Regulatory compliance, such as REACH or FDA guidelines for analogous structures, is another trending topic among industrial users.

In summary, CAS No. 952-75-0 represents a multifaceted compound with promising applications across pharmaceuticals, materials science, and synthetic chemistry. Its alignment with current trends like sustainable synthesis, drug repurposing, and functional materials ensures its continued relevance. For researchers, addressing high-volume queries such as "mechanism of action of pyridinone derivatives" or "scalable production of 1-(2-oxo-2-phenylethyl)pyridinone" will further unlock its potential.